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Compound of Interest

Compound Name: D-Glucose-d4

Cat. No.: B12403840

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides immediate and essential safety
and logistical information for handling D-Glucose-d4, a non-hazardous, deuterated form of
glucose. The following procedural guidance is designed to be a preferred resource, building
trust and providing value beyond the product itself.

Hazard Assessment

D-Glucose-d4 is a stable, non-radioactive isotope of D-Glucose. According to safety data
sheets for D-Glucose and its isotopologues, the substance is not classified as hazardous.[1][2]
[3][4] It is not flammable and does not present an explosion hazard.[1][5] No sensitizing effects
are known, and it is generally not irritating to the skin or eyes.[1][2] However, as with any
chemical, adherence to good laboratory practices is essential.

Personal Protective Equipment (PPE)

While D-Glucose-d4 is not considered hazardous, the use of appropriate personal protective
equipment is a fundamental aspect of safe laboratory practice. The following table summarizes
the recommended PPE.
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Protection Type Recommended Equipment Purpose

) o To prevent direct skin contact
Hand Protection Nitrile or latex gloves o )
and maintain sample purity.

o To protect eyes from potential
) Safety glasses with side )
Eye Protection ) splashes or airborne dust
shields or goggles )
particles.[6]

) To protect skin and personal
Laboratory coat or protective

Body Protection ) clothing from contamination.[6]
clothing
[7]
Generally not required for If dust is generated, use in a
Respiratory Protection small quantities in well- fume hood or wear a dust
ventilated areas.[1][2][4] mask.

Operational Plan: Step-by-Step Handling Protocol

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o Store the container in a cool, dry, and well-ventilated place, away from incompatible
materials.[3][8]

» Keep the container tightly closed when not in use.[3][7]
2. Preparation and Weighing:

e Handle the compound in a well-ventilated area or a chemical fume hood to minimize dust
inhalation, especially when handling larger quantities.[8]

» Before weighing, ensure the balance is clean and calibrated.
¢ Use a clean spatula and weigh boat.

e Open the container carefully to avoid creating airborne dust.
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e Measure the desired amount of D-Glucose-d4.
o Close the container tightly immediately after use.
3. Dissolving and Use:

o When preparing solutions, add the solid D-Glucose-d4 to the solvent slowly to avoid
splashing. D-Glucose is soluble in water.[1]

« If heating is required, use appropriate heating equipment and monitor the process.

o Clearly label all solutions with the compound name, concentration, solvent, and date of
preparation.

Spill Management
In the event of a spill, follow these procedures:
1. Minor Spills (Solid):

» No special personal precautions are generally required, but it is good practice to wear
gloves.[1]

o Sweep up the spilled solid material carefully to avoid generating dust.[7]

» Place the collected material into a suitable, labeled container for waste disposal.[8]
¢ Clean the spill area with a damp cloth or paper towel.

2. Major Spills:

o Evacuate the immediate area if a large amount of dust is generated.

 Increase ventilation to the area.

o Follow the minor spill cleanup procedure once the dust has settled.

e Prevent the spilled material from entering drains or sewers.[1][9]
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Disposal Plan

D-Glucose-d4 is not considered a hazardous waste.[5] However, all chemical waste should be
disposed of responsibly.

¢ Solid Waste: Collect unused D-Glucose-d4 and any contaminated materials (e.g., weigh
boats, paper towels) in a labeled container.

o Liquid Waste: Aqueous solutions of D-Glucose-d4 can typically be disposed of down the
drain with copious amounts of water, subject to local regulations. Always check with your
institution's environmental health and safety (EHS) office for specific guidelines.

» Containers: Empty containers should be triple-rinsed before recycling or disposal.[9]

¢ Do not mix D-Glucose-d4 waste with other chemical waste streams unless permitted by
your institution's EHS guidelines.[9]

First Aid Measures

The following table summarizes first aid procedures in case of exposure.[2]

Exposure Route First Aid Procedure

Move to fresh air. If symptoms persist, consult a
doctor.[1]

Inhalation

) Generally, the product does not irritate the skin.
Skin Contact )
[1] Wash off with soap and plenty of water.

Rinse opened eye for several minutes under
Eye Contact running water.[1][2] If symptoms persist, consult

a doctor.

) Rinse mouth with water. If symptoms persist,
Ingestion
consult a doctor.[3][4]

Handling Workflow Diagram
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Caption: Workflow for handling D-Glucose-d4 from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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handling-d-glucose-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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